4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
• InChI: InChI=1S/C24H23N3O5S/c1-4-27(5-2)33(30,31)17-12-10-16(11-13-17)23(28)26-20-14-15(3)21-22(25-20)18-8-6-7-9-19(18)32-24(21)29/h6-14H,4-5H2,1-3H3,(H,25,26,28)
• InChI Key: VYROKIKZVRRFMB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C(=C2)C)C(=O)OC4=CC=CC=C43
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C24H23N3O5S and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

A study by Allehyani (2022) focused on the synthesis of novel heteroannulated compounds containing chromenopyridopyrimidines, demonstrating variable inhibitory effects towards microorganisms. This highlights the potential antimicrobial applications of compounds like 4-(N,N-diethylsulfamoyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide.

Anticancer Applications

A study by Abd El Ghani, Elmorsy, & Ibrahim (2022) investigated chromeno[4,3-b]pyridine derivatives for their anticancer activities, specifically against breast cancer. The study employed molecular docking and binding energy analysis, indicating the potential use of such compounds in cancer research.

Applications in Chemical Synthesis

Research by Orie, Ike, & Nzeneri (2021) explored the synthesis of metal complexes with a similar compound, highlighting its structural significance and potential use in pharmaceutical and chemical industries.

Nonlinear Optical Properties

Shinde et al. (2020) in their study, Spectroscopic, DFT, and Z-scan Approach, explored the nonlinear optical properties of a related compound, indicating its application in optical materials and photonic devices.

Capillary Electrophoresis Applications

Ye et al. (2012) in their paper Nonaqueous Capillary Electrophoresis of Imatinib Mesylate and Related Substances discuss the use of related compounds in capillary electrophoresis, showing potential applications in analytical chemistry and pharmaceutical quality control.